![molecular formula C14H9ClN2O2 B178081 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine CAS No. 168837-41-0](/img/structure/B178081.png)
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine, also known as 2-CBI-IP, is an imidazopyridine derivative that has been studied for its potential application in a variety of scientific research fields. It is an aromatic heterocyclic compound, consisting of an imidazopyridine ring with a benzodioxole ring attached to the nitrogen atom of the imidazopyridine ring. It has been used in various studies as an inhibitor of cyclooxygenase-2 (COX-2) and as a potential anti-inflammatory and anti-cancer agent.
Scientific Research Applications
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine has been studied for its potential application in a variety of scientific research fields. It has been used as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. It has also been studied as a potential anti-inflammatory and anti-cancer agent, as well as a potential inhibitor of the protein kinase C (PKC) enzyme. In addition, it has been studied for its potential application as an anti-fungal agent and for its use in the treatment of neurodegenerative diseases.
Mechanism Of Action
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. It also inhibits the activity of protein kinase C (PKC), an enzyme involved in the regulation of cell proliferation and differentiation. In addition, it has been shown to induce apoptosis in cancer cells, suggesting its potential use as an anti-cancer agent.
Biochemical and Physiological Effects
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. In addition, it has been shown to induce apoptosis in cancer cells, suggesting its potential use as an anti-cancer agent. It has also been shown to possess anti-fungal properties and to have potential applications in the treatment of neurodegenerative diseases.
Advantages And Limitations For Lab Experiments
The main advantage of using 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine in laboratory experiments is its ability to inhibit the activity of cyclooxygenase-2 (COX-2) and protein kinase C (PKC). This makes it a useful tool for studying the effects of these enzymes on inflammation and cancer. However, it is important to note that 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine is not approved for use in humans, and its use in laboratory experiments should be done with caution.
Future Directions
Future research on 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine should focus on its potential applications in the treatment of cancer and neurodegenerative diseases. Additionally, further studies should be conducted to explore its ability to inhibit the activity of other enzymes and proteins involved in inflammation. Other potential areas of research include its potential use as an anti-fungal agent and its ability to modulate the immune system. Finally, further studies should be conducted to explore the pharmacokinetics and pharmacodynamics of 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine.
Synthesis Methods
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine can be synthesized using a two-step method. The first step involves the preparation of the imidazopyridine ring by reacting a 3-chloro-4-hydroxybenzaldehyde with 2-aminopyridine in the presence of a base. The second step involves the attachment of the benzodioxole ring to the nitrogen atom of the imidazopyridine ring, which can be accomplished by reacting the imidazopyridine ring with benzodioxole in the presence of a base.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-8-chloroimidazo[1,2-a]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O2/c15-10-2-1-5-17-7-11(16-14(10)17)9-3-4-12-13(6-9)19-8-18-12/h1-7H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDOZICSNSFCOO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=CN4C=CC=C(C4=N3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80435018 |
Source
|
Record name | 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80435018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine | |
CAS RN |
168837-41-0 |
Source
|
Record name | 2-(1,3-Benzodioxol-5-yl)-8-chloro-imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80435018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.